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Compound of Interest

Compound Name: N,N-Diethyl-4-ethynylaniline

Cat. No.: B1312841 Get Quote

This guide provides critical safety, logistical, and operational protocols for the handling and

disposal of N,N-Diethyl-4-ethynylaniline. The information is intended for researchers,

scientists, and professionals in drug development to ensure a safe laboratory environment.

Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific compound,

this guide synthesizes data from structurally related molecules, namely N,N-Diethylaniline and

4-Ethynylaniline, to provide a thorough safety framework.

Hazard Summary
N,N-Diethyl-4-ethynylaniline is classified as a hazardous substance. The primary hazards are

associated with its aromatic amine and terminal alkyne functionalities. It is expected to be toxic

if swallowed, in contact with skin, or if inhaled.[1] It may also cause skin, eye, and respiratory

irritation.[2][3] Absorption into the body can lead to the formation of methemoglobin, which may

cause cyanosis; the onset of symptoms could be delayed.[1][4]

Signal Word:Danger[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H311: Toxic in contact with skin.[1]

H315: Causes skin irritation.[2]
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H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2]

H331: Toxic if inhaled.[1]

H335: May cause respiratory irritation.[2][3]

H373: May cause damage to organs through prolonged or repeated exposure.[1]

H411: Toxic to aquatic life with long lasting effects.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of N,N-Diethyl-4-ethynylaniline
and related compounds is provided below.

Property Value Source

Molecular Formula C₁₂H₁₅N [2]

Molecular Weight 173.26 g/mol [2]

Physical Form Solid or viscous liquid or liquid [2]

Storage Temperature 2-8°C, Sealed in dry [2]

Purity 98% [2]

Properties for the related compound N,N-Diethylaniline:
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Property Value Source

Boiling Point 215.5 °C at 760 mmHg [4]

Melting Point -38.8 °C [4]

Flash Point 85 °C (185 °F) [4]

Density 0.927 g/cm³ at 20 °C [5]

Water Solubility 0.139 g/L at 25 °C [5]

Vapor Pressure 1 mmHg at 50 °C [4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against exposure. The following

PPE is mandatory when handling N,N-Diethyl-4-ethynylaniline.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors or

aerosols.[6]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection.

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[1]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient.[1][7]
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Start: Handling N,N-Diethyl-4-ethynylaniline

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear a NIOSH-Approved Respirator

Yes

Proceed with Experiment

No

Click to download full resolution via product page
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling N,N-Diethyl-4-ethynylaniline is crucial for safety.

1. Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.

Spill Kit: Have a spill kit containing absorbent materials (e.g., Chemizorb®) readily available.

[6]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

2. Handling the Chemical

Weighing and Transfer: All weighing and transfers of N,N-Diethyl-4-ethynylaniline must be

conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.

[6]

Dissolving: When preparing solutions, add the compound to the solvent slowly to avoid

splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood. Avoid heating the substance in open systems.

Avoid Incompatibilities: Keep away from strong oxidizing agents and acids.[6][7]

3. Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.
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Glove Removal: Use proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.[1]

Hand Washing: Wash hands and forearms thoroughly with soap and water after handling,

even if gloves were worn.[1]

Disposal Plan
Proper disposal of N,N-Diethyl-4-ethynylaniline and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection

Segregation: Collect all waste containing N,N-Diethyl-4-ethynylaniline, including

contaminated consumables (e.g., gloves, pipette tips), in a dedicated, clearly labeled, and

sealed hazardous waste container.

Labeling: The waste container must be labeled with the full chemical name and appropriate

hazard symbols.

2. Waste Disposal

Licensed Disposal Company: Dispose of the chemical and its waste through a licensed and

approved waste disposal company.[1] Do not dispose of it down the drain or in regular trash.

[1]

Incineration: This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-n-diethyl-4-ethynylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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